2-chloro-N-(1-phenylbutan-2-yl)benzamide

• Molecular Formula: C17H18ClNO
• Molecular Weight: 287.8 g/mol
• SMILES: CCC(CC1=CC=CC=C1)NC(=O)C2=CC=CC=C2Cl
• InChI: InChI=1S/C17H18ClNO/c1-2-14(12-13-8-4-3-5-9-13)19-17(20)15-10-6-7-11-16(15)18/h3-11,14H,2,12H2,1H3,(H,19,20)
• InChIKey: URYXREIYEPICMQ-UHFFFAOYSA-N

2-Chloro-N-(1-phenylbutan-2-yl)benzamide: Chemical Class & Foundational Properties

2-Chloro-N-(1-phenylbutan-2-yl)benzamide is a small-molecule benzamide derivative (C17H18ClNO; MW 287.8 g/mol) . It serves as a versatile synthetic building block in medicinal chemistry and agrochemical research, structurally related to bioactive N-phenylalkylbenzamides. The compound features a 2-chlorobenzamide core linked to a 1-phenylbutan-2-amine moiety, a scaffold that appears in sigma‑1 receptor ligands and cannabinoid receptor modulators. However, a comprehensive review of available authoritative databases and primary literature reveals a significant gap: no published peer‑reviewed study directly compares this specific compound's bioactivity, physicochemical properties, or synthetic utility against its closest structural analogs in a quantitative, side‑by‑side manner. Consequently, this guide cannot substantiate any claim of quantifiable, verifiable differentiation that would drive a scientific procurement decision over a closely related analog. All evidence presented in Section 3 is therefore limited to supporting or class‑level inference, and users must interpret procurement choices with this limitation in mind.

Building block Versatile benzamide scaffold for medicinal chemistry and agrochemical research.

Evidence level No peer-reviewed comparative bioactivity or property data available.

Procurement context Selection must rely on intended synthetic use; claims of differentiation are unsupported.

Substitution Risks for 2-Chloro-N-(1-phenylbutan-2-yl)benzamide

In the benzamide chemical space, minor structural variations—chlorine position, alkyl chain length, or aryl substitution—can dramatically alter biological target engagement, metabolic stability, and off‑target profiles. Without head‑to‑head quantitative data for this specific compound versus its closest analogs (e.g., 3‑ or 4‑chloro regioisomers, or N‑(1‑phenylpropan‑2‑yl) derivatives), a procurement specialist cannot assume functional interchangeability [1]. The absence of published comparative IC50, Ki, selectivity, solubility, or stability metrics means that any substitution of 2‑chloro‑N‑(1‑phenylbutan‑2‑yl)benzamide with a generic 'similar' benzamide is an unvalidated risk. This guide documents the current evidence vacuum to prevent uninformed procurement decisions.

Chlorine positional sensitivity

Benzamide SAR shows high sensitivity to chlorine position; 2‑Cl, 3‑Cl, and 4‑Cl regioisomers may engage different targets or exhibit altered metabolic stability, preventing reliable substitution without direct data.

Alkyl chain and aryl variability

Modifying the N‑(1‑phenylbutan‑2‑yl) moiety (e.g., shortening to phenylpropan‑2‑yl) can shift biological profile; no quantitative comparison supports interchangeability with close analogs.

Absence of comparative metrics

Published IC50, Ki, solubility, or stability values for this precise compound are lacking; any substitution with a generic benzamide represents an unvalidated procurement risk.

• [1] Melnyk, P.; Boulahjar, R.; et al. Synthesis and Pharmacological Evaluation of Benzamide Derivatives as Potent and Selective Sigma‑1 Protein Ligands. Eur. J. Med. Chem. 2013, 69, 526‑539. (Class‑level demonstration that benzamide SAR is highly sensitive to substitution pattern). View Source

Differentiation Evidence: 2-Chloro-N-(1-phenylbutan-2-yl)benzamide

Purity and Identity Data Gap

The sole vendor‑supplied data point for this compound is a claimed stock status and a molecular formula, with no certificate of analysis or purity percentage publicly available . In the absence of vendor‑reported purity ≥95 %, procurement cannot be based on a verified quality advantage. This contrasts with many commercially available benzamide building blocks (e.g., N‑phenylbenzamide, CAS 93‑98‑1) for which purity specifications (e.g., 98 % by GC) are routinely published. Thus, no quantitative purity differentiation can be asserted.

Purity & Identity Gap

Data to verify

No publicly reported purity percentage or certificate of analysis.

Specification review required before procurement.

Comparator benzamide building blocks typically offer ≥98% purity documentation.

Evidence Dimension	Purity documentation availability
Target Compound Data	Not publicly reported
Comparator Or Baseline	N‑Phenylbenzamide: ≥98 % purity (common vendor specification)
Quantified Difference	Not calculable
Conditions	Vendor technical datasheet review

Why This Matters

Procurement requires a verifiable purity benchmark; the absence of such data for the target compound eliminates its procurement advantage over alternatives with transparent quality metrics.

Sigma-1 Receptor Activity: No Direct Data

A 2013 structure–activity relationship (SAR) study on benzamide sigma‑1 ligands demonstrated that a chlorine atom at the 4‑position of the benzamide ring yields high S1R affinity (Ki = 1.2–3.6 nM), while 2‑chloro analogs were not explicitly reported [1]. The target compound’s 2‑chloro substitution pattern is not evaluated in that dataset, and no Ki value for this precise molecule is available. In the absence of direct measurement, one can only infer that shifting chlorine from position 4 to 2 may alter binding, but quantitative prediction is impossible. This constitutes class‑level inference only and does not support a procurement differentiation claim.

Sigma‑1R Affinity Data

Class‑level

Target: No Ki available. Comparator (4‑Cl analog): Ki = 1.2–3.6 nM.

Class‑level binding inference; quantitative prediction for 2‑Cl isomer is not supported.

SAR suggests chlorine position strongly modulates S1R affinity.

Evidence Dimension	Sigma‑1 receptor binding affinity (Ki)
Target Compound Data	No data available
Comparator Or Baseline	Compound 7 w (4‑Cl benzamide analog): Ki = 1.2–3.6 nM [1]
Quantified Difference	Not available
Conditions	In vitro competition binding assay against sigma‑1 receptor

Why This Matters

If sigma‑1 receptor engagement is the intended research use, the lack of affinity data for the 2‑chloro isomer prevents any claim of superiority or equivalence to the well‑characterized 4‑chloro series.

• [1] Melnyk, P.; Boulahjar, R.; et al. Synthesis and Pharmacological Evaluation of Benzamide Derivatives as Potent and Selective Sigma‑1 Protein Ligands. Eur. J. Med. Chem. 2013, 69, 526‑539. View Source

Structural Uniqueness Evaluation

A substructure search of major chemical catalogs reveals that 2‑chloro‑N‑(1‑phenylbutan‑2‑yl)benzamide is a relatively rare combination of the 2‑chlorobenzamide and the branched α‑phenylbutylamine scaffolds. A nearest‑neighbor analysis identifies N‑(1‑phenylbutyl)benzamide (CAS 116368‑50‑4) and N‑(2‑phenylethyl)‑2‑chlorobenzamide as the closest commercially listed analogs . However, no publication directly compares their synthetic utility or physicochemical properties. The uniqueness is qualitative only.

Scaffold Uniqueness

Context‑dependent

Rare combination of 2‑chlorobenzamide and branched α‑phenylbutylamine; closest analogs listed but not directly compared.

Qualitative rarity factor for fragment library design.

Does not imply performance advantage; validation remains required.

Evidence Dimension	Commercial availability of closest structural analogs
Target Compound Data	CAS 364619‑91‑0; listed by A2B Chem
Comparator Or Baseline	N‑(1‑phenylbutyl)benzamide (CAS 116368‑50‑4); N‑(2‑phenylethyl)‑2‑chlorobenzamide
Quantified Difference	Not applicable
Conditions	Catalog search (A2B Chem, CymitQuimica)

Why This Matters

For researchers seeking to explore under‑represented chemical space in fragment‑based drug discovery, the relative scarcity of this scaffold may be a qualitative selection factor, but it does not constitute a performance‑based procurement rationale.

Application Domains: 2-Chloro-N-(1-phenylbutan-2-yl)benzamide

Fragment-Based Screening Use

In a fragment library where the goal is to probe novel chemical matter for a new biological target, the relative rarity of the 2‑chloro‑N‑(α‑phenylbutyl)benzamide scaffold may justify its inclusion. However, because no target‑specific affinity data exist, any hit would require full de novo validation [1].

Reference Standard in Benzamide Synthesis

The compound can serve as a reference standard for HPLC or NMR method development when preparing a series of chlorinated benzamides via amide coupling. Its distinct retention time or spectral signature, once established internally, could differentiate it from other isomers. This utility is procedural, not based on superior inherent properties [1].

Negative Control for Sigma-1 Receptor Assays

Given that 4‑chlorobenzamides show high sigma‑1 affinity while the 2‑chloro isomer is uncharacterized, a researcher might use 2‑chloro‑N‑(1‑phenylbutan‑2‑yl)benzamide as a presumptive low‑affinity negative control in a S1R assay, provided they first experimentally confirm its lack of binding. This is a hypothesis‑driven application only [1].

Application

Selection Property

Validation Focus

Fragment‑Based Screening

Scaffold rarity in commercial space

De novo target engagement confirmation

Benzamide Synthesis Standard

Distinct chromatographic/spectral signature

Internal method development comparability

Sigma‑1R Negative Control

Predicted low S1R affinity (class‑level SAR)

Experimental binding confirmation before assay use

• [1] Melnyk, P.; Boulahjar, R.; et al. Eur. J. Med. Chem. 2013, 69, 526‑539. (Class‑level SAR indicating that chlorine position strongly modulates S1R affinity). View Source